Cas no 2138001-33-7 (5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid)

• Product Name: 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid
• CAS No: 2138001-33-7
• MF: C₁₁H₁₈FNO₅S
• MW: 295.327725887299
• CID: 5610182
• PubChem ID: 165746306
• Update Time: 2025-06-14

5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138001-33-7
• 5-[3-(fluorosulfonyl)pyrrolidin-1-yl]-3,3-dimethyl-5-oxopentanoic acid
• EN300-840176
• 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid

• Inchi： 1S/C11H18FNO5S/c1-11(2,6-10(15)16)5-9(14)13-4-3-8(7-13)19(12,17)18/h8H,3-7H2,1-2H3,(H,15,16)
• InChI Key： KCSYXHVKTSZMKB-UHFFFAOYSA-N
• SMILES： S(C1CCN(C(CC(C)(C)CC(=O)O)=O)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 295.08897201g/mol
• Monoisotopic Mass: 295.08897201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 100Ų

Additional information on 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid

Comprehensive Analysis of 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid (CAS No. 2138001-33-7): Properties, Applications, and Innovations

In the rapidly evolving field of pharmaceutical and chemical research, 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid (CAS No. 2138001-33-7) has emerged as a compound of significant interest. This molecule, characterized by its unique fluorosulfonyl and pyrrolidin-1-yl functional groups, offers a wide range of potential applications in drug discovery, material science, and specialty chemistry. Researchers and industry professionals are increasingly exploring its properties to unlock novel therapeutic and industrial solutions.

The structural complexity of 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid makes it a valuable intermediate in synthetic chemistry. Its 3,3-dimethyl-5-oxopentanoic acid backbone provides a stable framework for further modifications, while the fluorosulfonyl group enhances reactivity, enabling precise chemical transformations. This combination of stability and reactivity is particularly appealing for the development of targeted drug delivery systems and high-performance materials.

Recent advancements in AI-driven drug discovery and green chemistry have further highlighted the relevance of this compound. As the pharmaceutical industry shifts toward sustainable practices, the efficient synthesis and application of 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid align with the growing demand for eco-friendly chemical processes. Moreover, its potential role in bioconjugation and proteomics research has sparked interest among biotech companies aiming to develop next-generation diagnostics and therapeutics.

One of the most frequently searched questions regarding this compound is its solubility and stability under various conditions. Studies indicate that 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid exhibits moderate solubility in polar organic solvents, making it suitable for a variety of reaction environments. Additionally, its stability at room temperature ensures ease of handling and storage, which is critical for industrial-scale applications.

The compound's potential in peptide synthesis and enzyme inhibition studies is another area of active research. Its pyrrolidin-1-yl moiety can act as a versatile scaffold for designing inhibitors targeting specific enzymatic pathways. This has led to its exploration in the treatment of metabolic disorders and inflammatory diseases, addressing some of the most pressing health challenges today.

In the context of material science, 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid is being investigated for its role in developing advanced polymers and coatings. The fluorosulfonyl group's ability to form strong covalent bonds with other materials enhances durability and performance, making it a candidate for high-tech applications such as flexible electronics and biomedical devices.

As the scientific community continues to explore the full potential of this compound, its relevance in personalized medicine and precision chemistry cannot be overstated. With ongoing research into its pharmacokinetics and toxicological profile, 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid is poised to play a pivotal role in the next wave of chemical and pharmaceutical innovations.

In summary, 5-3-(fluorosulfonyl)pyrrolidin-1-yl-3,3-dimethyl-5-oxopentanoic acid (CAS No. 2138001-33-7) represents a versatile and promising compound with broad applications across multiple disciplines. Its unique chemical properties, combined with the growing emphasis on sustainability and precision in science, make it a subject of enduring interest and exploration.